Cas no 1213499-24-1 (2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-METHOXYPHENOL)

• Product Name: 2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-METHOXYPHENOL
• CAS No: 1213499-24-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5593131
• PubChem ID: 66513658
• Update Time: 2025-05-19

2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-METHOXYPHENOL Chemical and Physical Properties

Names and Identifiers

• 2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-METHOXYPHENOL
• (r)-2-(1-Amino-2-hydroxyethyl)-6-methoxyphenol
• Benzeneethanol, β-amino-2-hydroxy-3-methoxy-, (βR)-
• 2-[(1R)-1-AMINO-2-HYDROXYETHYL]-6-METHOXYPHENOL
• AKOS015927937
• 1213499-24-1
• CS-0353787
• EN300-1845964

• Inchi： 1S/C9H13NO3/c1-13-8-4-2-3-6(9(8)12)7(10)5-11/h2-4,7,11-12H,5,10H2,1H3/t7-/m0/s1
• InChI Key： UKIURAQTTNJVFG-ZETCQYMHSA-N
• SMILES： C1(O)=C(OC)C=CC=C1[C@@H](N)CO

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 381.9±42.0 °C(Predicted)
• pka: 9.08±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-METHOXYPHENOL

Comprehensive Overview of 2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-METHOXYPHENOL (CAS No. 1213499-24-1)

In the realm of organic chemistry and pharmaceutical research, 2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-METHOXYPHENOL (CAS No. 1213499-24-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to a class of phenolic derivatives with a chiral center, making it a subject of interest for enantioselective synthesis and drug development. Researchers and industry professionals frequently search for terms like "chiral phenol derivatives," "amino alcohol applications," and "methoxy phenol synthesis," reflecting the growing demand for specialized intermediates in medicinal chemistry.

The molecular structure of 2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-METHOXYPHENOL features a methoxy group at the 6-position of the phenol ring, coupled with an amino alcohol side chain at the 2-position. This configuration is pivotal for its reactivity and interactions with biological targets. Recent studies highlight its role as a precursor in the synthesis of adrenergic receptor ligands, a topic trending in cardiovascular and neurological research. Keywords such as "adrenergic modulator intermediates" and "phenolic amino alcohol uses" are increasingly popular in academic and industrial searches, underscoring the compound's relevance.

From a synthetic perspective, CAS No. 1213499-24-1 is often explored for its stereoselective properties. The (1R)-configuration of the amino alcohol moiety is critical for achieving high enantiopurity in downstream products, a requirement for many FDA-approved drugs. Discussions around "enantioselective catalysis" and "chiral building blocks" frequently intersect with this compound, as it serves as a model for asymmetric synthesis. Laboratories focusing on green chemistry also investigate solvent-free or low-waste pathways to produce such intermediates, aligning with global sustainability trends.

In pharmaceutical applications, 2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-METHOXYPHENOL has been studied for its potential as a bioactive scaffold. Its ability to mimic natural catecholamines makes it valuable for designing neuroprotective agents or anti-inflammatory compounds. Searches for "phenol-based drug design" and "amino alcohol pharmacological activities" often lead to this compound, reflecting its versatility. Additionally, its stability under physiological conditions has prompted investigations into prodrug formulations, a hot topic in drug delivery optimization.

Analytical characterization of CAS No. 1213499-24-1 typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and stereochemical integrity, which are essential for regulatory compliance. Queries like "chiral HPLC methods for amino phenols" or "NMR analysis of phenolic derivatives" are common among quality control specialists, highlighting the need for robust analytical protocols.

Beyond pharmaceuticals, 2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-METHOXYPHENOL finds niche applications in material science. Its phenolic hydroxyl group and amino functionality allow for polymerization or surface modification, making it a candidate for functionalized polymers. This aligns with searches for "phenolic monomers for coatings" and "amino alcohol-based adhesives," showcasing its cross-disciplinary utility.

In summary, 2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-METHOXYPHENOL (CAS No. 1213499-24-1) is a multifaceted compound bridging organic synthesis, pharmacology, and materials engineering. Its stereochemistry, reactivity, and biocompatibility continue to inspire research, as evidenced by trending keywords like "chiral drug intermediates" and "sustainable phenol derivatives." As scientific inquiries evolve, this compound remains a cornerstone for innovation in multiple high-impact fields.